Cas no 57395-88-7 (Ethanone, 2-(methyldiphenylphosphoranylidene)-1-phenyl-)

• Product Name: Ethanone, 2-(methyldiphenylphosphoranylidene)-1-phenyl-
• CAS No: 57395-88-7
• MF: C₂₁H₁₉OP
• MW: 318.348726511002
• CID: 345503
• PubChem ID: 71444160
• Update Time: 2025-04-19

Ethanone, 2-(methyldiphenylphosphoranylidene)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-(methyldiphenylphosphoranylidene)-1-phenyl-
• 2-[methyl(diphenyl)-λ⁵-phosphanylidene]-1-phenylethanone
• 2-(Methyldiphenylphosphoranylidene)-1-phenylethanone
• 2-[Methyl(diphenyl)-lambda~5~-phosphanylidene]-1-phenylethan-1-one
• DTXSID90852959
• 57395-88-7
• SCHEMBL9721083

• Inchi： 1S/C21H19OP/c1-23(19-13-7-3-8-14-19,20-15-9-4-10-16-20)17-21(22)18-11-5-2-6-12-18/h2-17H,1H3
• InChI Key： SCFJNSPFWOEMTN-UHFFFAOYSA-N
• SMILES： P(=CC(C1C=CC=CC=1)=O)(C)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 318.11747
• Monoisotopic Mass: 318.117352223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07